Cas no 2227309-93-3 (1-Hydroxy-7,8-epoxy-vitamin D3)

• Product Name: 1-Hydroxy-7,8-epoxy-vitamin D3
• CAS No: 2227309-93-3
• CID: 4740195
• Update Time: 2025-06-12

1-Hydroxy-7,8-epoxy-vitamin D3 Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-7,8-epoxy-vitamin D3

Additional information on 1-Hydroxy-7,8-epoxy-vitamin D3

Introduction to 1-Hydroxy-7,8-epoxy-vitamin D3 (CAS No: 2227309-93-3)

The compound 1-Hydroxy-7,8-epoxy-vitamin D3, identified by its CAS number 2227309-93-3, represents a significant advancement in the field of nutritional biochemistry and pharmacology. As a derivative of vitamin D3, this molecule has garnered considerable attention due to its unique structural and functional properties. The presence of both a hydroxyl group and an epoxy functional group at specific positions in its molecular framework imparts distinct biological activities that distinguish it from conventional vitamin D metabolites.

Vitamin D3, or cholecalciferol, is well-documented for its essential role in calcium and phosphate homeostasis, bone metabolism, and immune function. However, the 1-hydroxy-7,8-epoxy-vitamin D3 variant exhibits enhanced bioavailability and prolonged half-life compared to its parent compound. This improvement is attributed to the epoxy group’s ability to stabilize the molecule during metabolic processes, thereby increasing its therapeutic efficacy.

Recent studies have highlighted the potential of 1-Hydroxy-7,8-epoxy-vitamin D3 in modulating immune responses. Research indicates that this compound can selectively enhance the activity of immune cells such as T lymphocytes and macrophages while minimizing calcemic effects. This selective immunomodulatory action makes it a promising candidate for therapeutic applications in autoimmune diseases and chronic inflammatory conditions. For instance, preclinical trials have demonstrated its ability to reduce pro-inflammatory cytokine production without compromising anti-inflammatory responses.

The epoxy group at the 7,8 position also contributes to the compound’s ability to interact with vitamin D receptors (VDRs) with high affinity. VDRs are nuclear transcription factors that play a pivotal role in gene regulation associated with bone health, immune modulation, and cellular differentiation. The structural modification in 1-Hydroxy-7,8-epoxy-vitamin D3 allows for optimal binding to VDRs, leading to more efficient downstream signaling pathways.

In terms of pharmacokinetics, 1-Hydroxy-7,8-epoxy-vitamin D3 exhibits superior absorption rates when administered orally or topically. This property is particularly advantageous for patients who require long-term vitamin D supplementation. Additionally, its reduced susceptibility to enzymatic degradation ensures sustained therapeutic levels in the bloodstream.

Emerging research also suggests that 1-Hydroxy-7,8-epoxy-vitamin D3 may have applications in oncology. Studies have shown that this compound can induce differentiation in certain cancer cell lines while sparing healthy cells. The precise mechanisms behind this effect are still under investigation but involve interactions with VDRs and other nuclear receptors that regulate cell proliferation and apoptosis.

The synthesis of 1-Hydroxy-7,8-epoxy-vitamin D3 involves advanced chemical methodologies that ensure high purity and yield. Researchers have optimized synthetic routes to minimize byproducts and maximize enantiomeric purity, which is critical for biological activity. The use of stereoselective catalysts has been particularly effective in achieving the desired epoxy configuration at the 7,8 positions.

Future directions in the study of 1-Hydroxy-7,8-epoxy-vitamin D3 include exploring its potential as a prodrug for other bioactive molecules. The epoxy group’s reactivity allows for further functionalization, enabling the development of novel therapeutic agents with tailored properties. This versatility underscores the importance of structural innovation in enhancing drug efficacy.

Moreover, clinical trials are underway to evaluate the safety and efficacy of 1-Hydroxy-7,8-epoxy-vitamin D3 in human populations suffering from bone disorders such as osteoporosis and rickets. Preliminary results are encouraging, showing significant improvements in bone mineral density without adverse effects on renal function or cardiovascular parameters.

The industrial production of 1-Hydroxy-7,8-epoxy-vitamin D3 has also seen advancements due to continuous process optimization efforts. Manufacturers are adopting green chemistry principles to reduce waste and energy consumption while maintaining high-quality standards. These sustainable practices align with global initiatives aimed at minimizing environmental impact without compromising product performance.

In conclusion,1-Hydroxy-7,8 epoxy vitamin d3 (cas no: 2227309 93 3) represents a groundbreaking advancement in vitamin d therapy with multifaceted applications ranging from immunomodulation to oncology treatment possibilities Its unique structural features offer enhanced bioavailability prolonged half-life selective receptor interactions improved pharmacokinetics reduced enzymatic degradation potential as a prodrug platform sustainable production methods all contribute making it an invaluable asset both research clinical settings